Cas no 710278-27-6 (Piperidine,3-(1H-imidazol-5-ylmethyl)-)

Piperidine,3-(1H-imidazol-5-ylmethyl)- structure
710278-27-6 structure
Product Name:Piperidine,3-(1H-imidazol-5-ylmethyl)-
CAS No:710278-27-6
MF:C9H15N3
MW:165.235501527786
CID:557876
PubChem ID:16078981
Update Time:2025-04-19

Piperidine,3-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,3-(1H-imidazol-5-ylmethyl)-
    • Piperidine,3-(1H-imidazol-4-ylmethyl)- (9CI)
    • 3-((1H-Imidazol-4-yl)methyl)piperidine
    • 710278-27-6
    • CHEMBL151467
    • US9144538, Immepip dihydrobromide
    • L009043
    • 3-[(1H-imidazol-5-yl)methyl]piperidine
    • EN300-1817814
    • US9138393, Immepip dihydrobromide
    • BDBM181143
    • SCHEMBL15944212
    • 3-(1H-imidazol-5-ylmethyl)piperidine
    • Inchi: 1S/C9H15N3/c1-2-8(5-10-3-1)4-9-6-11-7-12-9/h6-8,10H,1-5H2,(H,11,12)
    • InChI Key: KPAJJCMZSUJZLQ-UHFFFAOYSA-N
    • SMILES: N1CCCC(CC2=CN=CN2)C1

Computed Properties

  • Exact Mass: 165.12675
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 40.71

Piperidine,3-(1H-imidazol-5-ylmethyl)- Related Literature

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